Cas no 2248215-22-5 ((2S)-2,3,5-Trimethylhexan-1-amine)

• Product Name: (2S)-2,3,5-Trimethylhexan-1-amine
• CAS No: 2248215-22-5
• MF: C₉H₂₁N
• MW: 143.26974272728
• CID: 5861020
• PubChem ID: 137941784
• Update Time: 2025-05-19

(2S)-2,3,5-Trimethylhexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-2,3,5-Trimethylhexan-1-amine
• 2248215-22-5
• EN300-6507072

• Inchi： 1S/C9H21N/c1-7(2)5-8(3)9(4)6-10/h7-9H,5-6,10H2,1-4H3/t8?,9-/m1/s1
• InChI Key： VKSBEHRZHAKGFW-YGPZHTELSA-N
• SMILES： NC[C@@H](C)C(C)CC(C)C

Computed Properties

• Exact Mass: 143.167399674g/mol
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-2,3,5-Trimethylhexan-1-amine

Chemical Profile of (2S)-2,3,5-Trimethylhexan-1-amine (CAS No. 2248215-22-5)

(2S)-2,3,5-Trimethylhexan-1-amine, identified by its CAS number 2248215-22-5, is a chiral amine compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of secondary amines and features a complex branched aliphatic structure, which contributes to its unique chemical properties and potential biological activities.

The stereochemistry of (2S)-2,3,5-Trimethylhexan-1-amine is particularly noteworthy, as the presence of the (S)-configuration at the chiral center can significantly influence its interaction with biological targets. In recent years, there has been a growing interest in the development of enantioselective drugs, where the (S)-enantiomer often exhibits distinct pharmacological effects compared to its (R)-counterpart. This compound's structure makes it a valuable scaffold for studying stereoselectivity in drug design.

Recent studies have highlighted the potential applications of (2S)-2,3,5-Trimethylhexan-1-amine in the synthesis of novel bioactive molecules. Researchers have explored its utility as an intermediate in the preparation of more complex pharmacophores, particularly those targeting neurological and cardiovascular diseases. The branched structure of this amine provides a versatile platform for further functionalization, enabling the creation of derivatives with tailored biological properties.

The chemical synthesis of (2S)-2,3,5-Trimethylhexan-1-amine has been optimized through various methodologies, including asymmetric hydrogenation and chiral resolution techniques. These approaches ensure high enantiomeric purity, which is crucial for pharmaceutical applications. Advances in catalytic systems have further improved the efficiency and scalability of these synthetic routes, making it more feasible to produce this compound on an industrial scale.

In the realm of drug discovery, (2S)-2,3,5-Trimethylhexan-1-amine has been investigated for its potential role as a modulator of enzyme activity. Specifically, its structural features suggest that it may interact with enzymes involved in metabolic pathways relevant to inflammation and pain management. Preliminary computational studies have indicated that this compound could bind to specific pockets on target enzymes, potentially leading to the development of new therapeutic agents.

The biological activity of (2S)-2,3,5-Trimethylhexan-1-amine has also been explored in vitro and in vivo models. Some preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes associated with neurodegenerative disorders. While further research is needed to fully elucidate its mechanism of action and therapeutic potential, these early results are promising and warrant further investigation.

From a chemical biology perspective, (2S)-2,3,5-Trimethylhexan-1-amine serves as an interesting model compound for studying amine-based signaling molecules. Its complex structure allows researchers to probe how subtle changes in molecular architecture can influence biological function. This knowledge can be applied to the design of next-generation drugs that are more selective and potent.

The industrial relevance of this compound extends beyond academic research. Pharmaceutical companies are increasingly interested in chiral amines like (2S)-2,3,5-Trimethylhexan-1-amine due to their potential as lead compounds for new drugs. The ability to produce this compound reliably and cost-effectively is essential for its commercialization. Collaborative efforts between academia and industry are likely to drive innovation in synthetic chemistry and process optimization.

In conclusion, (2S)-2,3,5-Trmethyhexanamino) (CAS No. 22482152255) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of stereochemistry and enzyme interactions continues to grow, compounds like this are poised to play a crucial role in the discovery of new therapeutic agents.